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Compound of Interest

Compound Name: Cholesteryl Petroselinate

Cat. No.: B15601930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cholesteryl Petroselinate, a
cholesterol ester of significant interest in various scientific domains, particularly in the
formulation of advanced drug delivery systems. This document collates available data on its
physicochemical properties, synthesis, and potential biological roles, offering a valuable
resource for professionals in research and development.

Chemical Identity and Physical Properties

Cholesteryl Petroselinate is the ester formed from cholesterol and petroselinic acid (cis-6-
octadecenoic acid). Its unique structure, combining the rigid steroid nucleus of cholesterol with
a monounsaturated C18 fatty acid, imparts specific properties that influence its behavior in
biological and pharmaceutical systems.

Table 1: Physicochemical Properties of Cholesteryl Petroselinate and Related Compounds
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Value for
General Data for
Property Cholesteryl Source(s)
. Cholesteryl Esters
Petroselinate
CAS Number 19485-80-4 N/A [1]
Molecular Formula C45H7802 Varies [1]
Molecular Weight 651.1 g/mol Varies [1]
Cholesteryl cis-6-
octadecenoate,
Synonyms N/A [1][2]

Cholesterol, 6-

octadecenoate, (2)-

Physical State

Solid (at room

temperature)

Can exist in crystal,
liquid crystal, and
liquid states
: [3]
depending on
temperature and acyl

chain

Insoluble in water;

Generally insoluble in

water, soluble in

Solubility Soluble in organic ) [4][5]

nonpolar organic
solvents

solvents
Varies, generally

Storage -20°C or freezer requires cool and dry [1]
conditions

. Commercially
Purity N/A [1]

available at >99%

Note: Specific experimental data on the physical properties of Cholesteryl Petroselinate, such

as melting point and transition temperatures, are not readily available in the public domain. The

behavior is expected to be influenced by the cis-6 double bond in the petroselinic acid chain.

Studies on other unsaturated cholesteryl esters indicate that the position of the double bond

affects the stability of liquid crystal phases[3].
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Synthesis of Cholesteryl Esters

The synthesis of cholesteryl esters, including Cholesteryl Petroselinate, can be achieved
through several methods, both enzymatic and chemical.

Enzymatic Synthesis

In biological systems, cholesteryl esters are synthesized by the enzyme acyl-CoA:cholesterol
acyltransferase (ACAT), which catalyzes the transfer of a fatty acyl group from acyl-CoA to
cholesterol.[6]

Chemical Synthesis

Several chemical methods are available for the esterification of cholesterol.

Experimental Protocol: General Synthesis of Cholesteryl Esters via Cross-Coupling

This protocol is a general method and may require optimization for Cholesteryl Petroselinate.
Materials:

Cholesterol

Aroyl chloride (e.g., Petroselinoyl chloride for Cholesteryl Petroselinate synthesis)

Palladium catalyst (e.g., PdCI2(dtbpf) complex)

Base (e.g., Sodium tert-butoxide)

Anhydrous solvent (e.g., 1,4-dioxane)

Microwave reactor

Procedure:

» In a microwave-safe reaction vessel, combine cholesterol, sodium tert-butoxide, the aroyl
chloride, and the palladium catalyst in 1,4-dioxane.

o Seal the vessel and place it in the microwave reactor.
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» Heat the reaction mixture to 100°C for 2 hours.

o After cooling, the reaction mixture is worked up to isolate the cholesteryl ester product.
 Purification is typically performed using column chromatography.[7][8][9][10]
Experimental Protocol: Organocatalyst-based Synthesis

Materials:

e Cholesterol

e Long-chain saturated fatty acid (or petroselinic acid)

o Triphenylphosphine-sulfur trioxide (Ph3P-S0O3) adduct

o Toluene

Procedure:

» Dissolve equimolar amounts of cholesterol and the fatty acid in toluene.

e Add the Ph3P-SO3 adduct as a catalyst.

» Heat the reaction at 110°C.

¢ Monitor the reaction for completion.

» Upon completion, cool the reaction and purify the product, typically by crystallization or
chromatography.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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